Cas no 37172-53-5 (Cyclopentanecarboxylicacid, 2-hexyl-3-oxo-, methyl ester)

Cyclopentanecarboxylicacid, 2-hexyl-3-oxo-, methyl ester structure
37172-53-5 structure
Product Name:Cyclopentanecarboxylicacid, 2-hexyl-3-oxo-, methyl ester
CAS No:37172-53-5
MF:C13H22O3
MW:226.311984539032
CID:309978
Update Time:2026-05-14

Cyclopentanecarboxylicacid, 2-hexyl-3-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Cyclopentanecarboxylicacid, 2-hexyl-3-oxo-, methyl ester
    • DIHYDRO-ISO-JASMONATE
    • methyl 2-hexyl-3-oxocyclopentane-1-carboxylate
    • Dihydro isojasmonate
    • Dihydrojasmonate
    • EINECS 253-379-1
    • Methyl 2-hexyl-3-oxocyclopentanecarboxylate
    • methyl 2-n-hexyl-3-oxo-cyclopentanecarboxylate
    • Methyl-2-n-hexyl-3-oxocyclopentancarboxylat
    • Methyldihydrojasmonate
    • 2-Hexyl-3-oxocyclopentanecarboxylic acid, methyl ester
    • Methyl dihydroisojasmonate
    • 2-hexyl-3-oxo-cyclopentanecarboxylic aci methyl ester
    • 2-hexyl-3-oxo-cyclopentanecarboxylic aci methylester
    • Cyclopentanecarboxylic acid,2-hexyl-3-oxo-,methyl ester
    • Inchi： 1S/C13H22O3/c1-3-4-5-6-7-10-11(13(15)16-2)8-9-12(10)14/h10-11H,3-9H2,1-2H3
    • InChI Key： IPWBXORAIBJDDQ-UHFFFAOYSA-N
    • SMILES： CCCCCCC1C(=O)CCC1C(OC)=O

Computed Properties

  • Exact Mass: 226.15700
  • Monoisotopic Mass: 226.157
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 7
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.4A^2

Experimental Properties

  • Color/Form: Transparent non fixed liquid at 20 º C
  • Density: 0.999
  • Boiling Point: 308.6 °C at 760 mmHg
  • Flash Point: 131.2 °C
  • Refractive Index: 1.459
  • PSA: 43.37000
  • LogP: 2.72510

Cyclopentanecarboxylicacid, 2-hexyl-3-oxo-, methyl ester Customs Data

  • HS CODE：2918300090
  • Customs Data：

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Cyclopentanecarboxylicacid, 2-hexyl-3-oxo-, methyl ester Related Literature

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